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An In-depth Technical Guide to Docosane (CAS 629-97-0)

For Researchers, Scientists, and Drug Development Professionals

Introduction
Docosane, with the CAS Registry Number 629-97-0, is a straight-chain saturated hydrocarbon

consisting of 22 carbon atoms.[1][2] As a member of the n-alkane series, its chemical formula is

C₂₂H₄₆.[2][3] This long-chain alkane is a waxy, colorless crystalline solid at room temperature

and is practically insoluble in water but soluble in organic solvents like alcohol and ether.[1][4]

[5] Docosane is found naturally as a plant metabolite and is present in the essential oils of

various plants.[1][6] In the pharmaceutical and research sectors, it serves multiple roles,

including as a phase-change material (PCM) for thermal energy storage, a component in

cosmetic formulations, a calibration standard for analytical instrumentation, and a starting

material in organic synthesis.[1][4][7] Some studies have also pointed to its potential

antibacterial and antioxidant activities.[8][9] This guide provides a comprehensive overview of

its chemical and physical properties, experimental protocols, and safety information.

Physicochemical Properties
The fundamental physical and chemical characteristics of docosane are summarized below.

This data is critical for its application in various experimental and industrial settings.
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Property Value Reference(s)

Molecular Formula C₂₂H₄₆ [2][3]

Molecular Weight 310.60 g/mol [2][3][10]

Appearance White crystalline solid [1][11][12]

Odor Odorless / Characteristic [4][13]

Melting Point 42-45 °C [1][10]

Boiling Point 369 °C at 760 mmHg [1][10][14]

Density 0.778 g/mL at 25 °C [1][10]

Vapor Pressure 1.28 x 10⁻⁶ mm Hg at 25 °C [4]

Flash Point 113 °C (closed cup) [4][10][15]

Water Solubility Insoluble [1][4]

Refractive Index 1.4455 at 20 °C [4]

InChI Key
HOWGUJZVBDQJKV-

UHFFFAOYSA-N
[2][10][15]

Canonical SMILES
CCCCCCCCCCCCCCCCCCC

CCC
[10][15][16]

Spectroscopic Data
Spectroscopic data is essential for the structural confirmation and purity assessment of

docosane.
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Spectrum Type Data (Solvent: CDCl₃) Reference(s)

¹H NMR
Shifts (ppm): 1.26 (multiplet),

0.88 (triplet)
[4]

¹³C NMR
Shifts (ppm): 32.02, 29.79,

29.46, 22.76, 14.13
[4]

IR
Spectra available via FTIR

(Melt) and ATR-IR.
[4]

Mass Spec

Electron ionization mass

spectrum available through

NIST.

[2]

Applications in Research and Drug Development
Docosane's unique properties make it a valuable material in several high-tech applications:

Phase-Change Materials (PCMs): With its high latent heat of fusion, docosane is utilized in

thermal energy storage systems, which can be applied to maintain stable temperatures in

medical devices and shipping containers for sensitive biologics.[7]

Organic Synthesis: It serves as a precursor or building block in the synthesis of more

complex organic molecules.[1][4]

Analytical Standard: Due to its high purity and stability, docosane is used as a calibration

standard in techniques like Gas Chromatography (GC) for the analysis of petroleum products

and other complex mixtures.[10]

Cosmetics and Perfumery: It is employed as a perfuming and conditioning agent in various

cosmetic products.[1]

Biological Research: Docosane has been identified as a bioactive compound in some plant

extracts, exhibiting antibacterial and antioxidant properties, making it a subject of interest in

phytomedicine research.[8][9][17] It has also been used to investigate commercially available

waxes as diffraction intensity standards in macromolecular crystallography.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Docosane
https://pubchem.ncbi.nlm.nih.gov/compound/Docosane
https://pubchem.ncbi.nlm.nih.gov/compound/Docosane
https://webbook.nist.gov/cgi/cbook.cgi?ID=C629970&Mask=200
https://www.benchchem.com/product/b166348?utm_src=pdf-body
https://www.benchchem.com/product/b166348?utm_src=pdf-body
https://www.benchchem.com/product/b166348
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0771076.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Docosane
https://www.benchchem.com/product/b166348?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/product/sial/43942
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0771076.htm
https://www.benchchem.com/product/b166348?utm_src=pdf-body
https://www.researchgate.net/publication/264984521_Chemical_composition_antibacterial_and_antioxidant_activity_of_the_essential_oils_of_Metaplexis_japonica_and_their_antibacterial_components
https://pdfs.semanticscholar.org/7e1d/0be5a7b3aaa4c682a344f18af3f15935b329.pdf?skipShowableCheck=true
https://journal.uhamka.ac.id/index.php/bioeduscience/article/download/7898/2957/26730
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0771076.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Detailed methodologies for the synthesis, purification, and analysis of docosane are crucial for

obtaining high-purity material suitable for research and pharmaceutical applications.

Synthesis of Docosane via Wolff-Kishner Reduction
The Wolff-Kishner reduction is a reliable method for converting a carbonyl group to a

methylene group, providing a high-yield pathway for synthesizing long-chain alkanes. This

protocol is adapted from established methods for similar molecules.[18]

Protocol:

Hydrazone Formation: In a round-bottom flask equipped with a reflux condenser, dissolve 1-

docosanal (or a suitable ketone precursor) in diethylene glycol. Add hydrazine hydrate in a

slight molar excess.

Initial Reaction: Add potassium hydroxide (KOH) pellets to the mixture, which acts as a

catalyst. Heat the mixture to approximately 120-140 °C for 1-2 hours to facilitate the

formation of the hydrazone intermediate.

Reduction Step: Increase the temperature of the reaction mixture to around 200 °C. This can

be achieved by removing the reflux condenser to allow for the distillation of water and excess

hydrazine.

Completion: Once the temperature stabilizes near 200 °C, re-attach the condenser and

maintain the reflux for 3-6 hours. Nitrogen gas will evolve as the hydrazone is reduced to

docosane.[18]

Work-up and Isolation: Cool the reaction mixture to room temperature and dilute it with cold

water. The solid docosane product will precipitate out of the solution.

Collection: Collect the solid product by vacuum filtration. Wash the solid thoroughly with

water until the filtrate is neutral, then air dry to yield crude docosane.
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Synthesis Workflow: Wolff-Kishner Reduction

1. Dissolve Precursor
(e.g., 1-Docosanal) in

Diethylene Glycol

2. Add Hydrazine Hydrate
and KOH Pellets

 Reagents 

3. Heat to 120-140°C
(Hydrazone Formation)

 Heating 

4. Increase Temp to ~200°C
(Water Distillation)

 Temp. Ramp 

5. Reflux for 3-6 hours
(Reduction to Alkane)

 N₂ Evolution 

6. Cool and Dilute with Water

 Quenching 

7. Isolate Crude Docosane
(Vacuum Filtration)

 Precipitation 

Click to download full resolution via product page

Caption: Workflow for the synthesis of docosane.
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Purification of Docosane
Achieving high purity is essential for most applications. Recrystallization is a standard method,

and for removing structurally similar impurities, urea adduction is highly effective.

5.2.1 Recrystallization Protocol

Dissolution: Dissolve the crude docosane in a minimum amount of a hot solvent, such as

ethanol or ether.[1]

Cooling: Slowly cool the solution to allow for the formation of well-defined crystals. Cooling in

an ice bath can maximize the yield.

Filtration: Collect the purified crystals by vacuum filtration.

Washing: Wash the crystals with a small amount of cold solvent to remove any remaining

impurities.

Drying: Dry the crystals under a vacuum to remove all traces of the solvent.

5.2.2 Urea Adduction Protocol This technique is particularly useful for separating n-alkanes

from branched or cyclic impurities.[18]

Dissolution: Dissolve the crude docosane in a non-polar solvent like hexane.

Adduct Formation: In a separate flask, prepare a saturated solution of urea in methanol. Add

the urea solution to the docosane solution and stir vigorously at room temperature. A solid

precipitate, the urea-docosane adduct, will form.[18]

Isolation: Collect the solid adduct by vacuum filtration and wash it with cold hexane.

Decomposition: To recover the purified docosane, decompose the adduct by adding it to hot

water and stirring until the solid dissolves and the alkane separates as an organic layer.[18]

Final Extraction: Extract the docosane with a non-polar solvent (e.g., hexane), wash the

organic layer with water, dry it over anhydrous sodium sulfate, and evaporate the solvent.
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Purification Workflow: Urea Adduction

1. Dissolve Crude Docosane
in Hexane

2. Add Saturated Urea
Solution in Methanol

 Adduct Former 

3. Stir to Form Solid
Urea-Alkane Adduct

 Precipitation 

4. Isolate Adduct
(Vacuum Filtration)

 Separation 

5. Decompose Adduct
in Hot Water

 Liberation 

6. Extract Purified Docosane
with Hexane

 L-L Extraction 

7. Dry and Evaporate Solvent

 Final Isolation 
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Caption: Logical workflow for purification via urea adduction.
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Analytical Method: Purity Assessment by GC-MS
Gas Chromatography-Mass Spectrometry (GC-MS) is the definitive method for assessing the

purity of volatile and semi-volatile compounds like docosane.[18][19]

Protocol:

Sample Preparation: Prepare a dilute solution of the purified docosane (e.g., 1 mg/mL) in a

high-purity solvent such as hexane.[18]

Internal Standard: If quantitative analysis is required, add a known concentration of an

internal standard (e.g., isopropyl palmitate).[19]

GC Conditions:

Injector: Split/splitless injector, typically at 250-300 °C.

Column: A high-polarity capillary column is suitable, such as a (88% cyanopropyl)aryl-

polysiloxane stationary phase.[19]

Oven Program: Start at a low temperature (e.g., 100 °C), hold for 1-2 minutes, then ramp

at a controlled rate (e.g., 10-20 °C/min) to a final temperature of around 300-320 °C.

Carrier Gas: Helium or Hydrogen at a constant flow rate.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from a low m/z (e.g., 40) to a high m/z (e.g., 400) to capture the

molecular ion and characteristic fragmentation patterns.

Data Analysis: Analyze the resulting chromatogram to determine the retention time and

integrate the peak area. The mass spectrum of the peak should be compared against a

reference library (e.g., NIST) to confirm the identity of docosane. Purity is calculated based

on the relative peak area.
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Analytical Workflow: GC-MS Purity Verification

1. Prepare Dilute Sample
in Hexane

2. Inject Sample into GC

3. Separation on
Capillary Column

 Volatilization 

4. Elution and Transfer to MS

 Temp. Ramp 

5. Ionization (EI) and
Mass Analysis

6. Data Acquisition
(Chromatogram & Spectra)

7. Analyze Data:
- Identify Peaks

- Calculate Purity

 Library Matching 

Click to download full resolution via product page

Caption: Standard workflow for purity verification using GC-MS.
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Safety and Handling
According to available safety data sheets, docosane is not classified as a hazardous

substance.[3][11] However, standard laboratory safety practices should always be observed.

General Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols.[3]

Use in a well-ventilated area.

Personal Protective Equipment (PPE): Safety glasses, gloves, and a lab coat are

recommended.[15][20] For operations that generate dust, a dust mask (e.g., N95) should be

used.[15]

Stability and Reactivity: Docosane is stable under recommended storage conditions.[3][4] It

is a combustible solid and incompatible with strong oxidizing agents like nitric acid, which

may cause charring or ignition.[1][21]

Fire Fighting: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to

extinguish fires.[3]

Storage: Store in a cool, dry place below +30°C in a tightly closed container.[14]

Conclusion
Docosane (CAS 629-97-0) is a versatile long-chain alkane with well-defined physicochemical

properties. Its applications in research and industry are diverse, ranging from use as a phase-

change material to a key component in organic synthesis and analytical standards. The

successful application of docosane is dependent on the ability to synthesize and purify it to a

high degree, which can be achieved through established organic chemistry protocols such as

Wolff-Kishner reduction and urea adduction. Purity verification using robust analytical

techniques like GC-MS is a critical final step. While generally considered safe, proper handling

and storage are necessary to ensure its effective and safe use in a laboratory or industrial

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166348?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

